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This technical support center provides researchers, scientists, and professionals with
troubleshooting guides and answers to frequently asked questions regarding the enhancement
of two-qubit gate fidelity in Silicon-28 (Si-28) spin qubits.

Frequently Asked Questions (FAQS)

Q1: What are the primary sources of noise limiting two-qubit gate fidelity in Si-287?

Al: The main factors limiting two-qubit gate fidelity in silicon quantum dot spin qubits are low-
frequency noises.[1][2] These can be broadly categorized as:

o Charge Noise: Fluctuations in the local electrostatic environment, often caused by charge
traps or two-level fluctuators in the substrate or oxide layers, are a dominant noise source.[3]
[4][5][6] These fluctuations affect the qubit's energy levels and the exchange interaction
between qubits. Recent studies have confirmed that noise experienced by neighboring
qubits can be highly correlated and is primarily electrical in origin.[5][6][7]

» Nuclear Spin Noise: Although significantly reduced in isotopically purified Si-28, residual
nuclear spins (like from remaining 2°Si) can couple to the electron spin qubits via hyperfine
interactions, causing decoherence.[2][3][8]

e Magnetic Field Noise: Fluctuations in the external magnetic field can also lead to dephasing.
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» Contextual Noise: Errors that depend on the specific sequence of applied control pulses can
also arise, affecting gate consistency.[9][10]

Q2: Why is isotopically purified Silicon-28 (28Si) so important for high-fidelity qubits?

A2: Natural silicon contains about 4.7% of the 2°Si isotope, which possesses a nuclear spin.
This nuclear spin bath creates a fluctuating magnetic environment that is a major source of
decoherence for electron spin qubits.[8][11] By using isotopically purified Silicon-28, which has
a nuclear spin of zero, this primary decoherence channel is effectively removed.[8] This
"quantum vacuum" environment leads to significantly longer coherence times, which is a
prerequisite for performing high-fidelity quantum operations.[8][12] For instance, T2 coherence
times can be extended by orders of magnitude, enabling more complex and accurate quantum
computations.[8][13]

Q3: What are the typical coherence times for spin qubits in Si-28?

A3: Coherence times in Si-28 have improved significantly due to material purification and
advanced control techniques. There are two primary coherence metrics:

e T1 (Spin-Lattice Relaxation Time): The time for an excited qubit to decay to its ground state.
In recent devices, T1 times can be exceptionally long, on the order of seconds (e.g., 6.3
seconds reported in one study).[14]

e T2 (Spin Dephasing Time): The time over which the qubit maintains its phase information. T2
times are more sensitive to environmental noise. In isotopically purified Si-28, T2 times can
reach hundreds of microseconds to milliseconds (e.g., 520 ps to 803 ps).[12][14] Even with
techniques like Hahn echo, low-frequency noise can still limit the dephasing time (Tzecho) to
tens of microseconds in some devices.[10]

Q4: What is the state-of-the-art fidelity for two-qubit gates in silicon?

A4: Researchers have demonstrated two-qubit gate fidelities exceeding the 99% threshold
considered necessary for fault-tolerant quantum computing.[2][9][10][14] Several groups have
reported fidelities of 98% and higher for controlled-rotation (CROT) or controlled-Z (CZ) gates.
[15][16][17][18] Recent advancements have pushed this even further, with consistent operation
above 99% fidelity being demonstrated in SIMOS quantum dot platforms.[9][10][19]
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Data Summary Tables

Table 1: Reported Two-Qubit Gate Fidelities in Silicon

Key Method /

Reference Platform  Gate Type Reported Fidelity .
Insight

Detailed error analysis

and mitigation of
SiMOS Quantum Dots CROT/CZ > 99% ) J

physical error

sources.[9][10][19]

Isotopic purification
Si/SiGe Quantum and optimization of

Cz > 99% )
Dots qubit control methods.

[2]

First Clifford-based
) fidelity benchmarking
Si Quantum Dots CROT ~98% ) )
for a Si two-qubit gate.

[15][16][17]

Use of decoupled
Natural Si/SiGe Ccz ~91% gates to suppress low-
frequency noise.[1][2]

Table 2: Representative Coherence Times in Silicon-28 Spin Qubits
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] . Qubit System /
Coherence Metric Reported Time . Reference
Conditions

) SiMOS quantum dot
T1 (Relaxation) 6.3s ) ] [14]
in 28S;j

_ SIMOS quantum dot
T2 (Dephasing) 803 ps in 286 [14]
in 28Sj

] Phosphorus donor in
T2 (Dephasing) 520 ps 2 [12]
[

Limited by low-
T2echo (Hahn Echo) Tens of ps . [10]
frequency noise

Troubleshooting Guides

Problem: My two-qubit gate fidelity is consistently lower than the >99% threshold.

Answer: Low fidelity is often a result of unmitigated noise or improperly calibrated control
parameters. Follow this diagnostic workflow:

» Verify Single-Qubit Gate Fidelity: Ensure that your single-qubit gate fidelities are very high
(ideally >99.9%). Poor single-qubit operations will directly impact the fidelity of two-qubit
benchmarking sequences.

o Characterize Noise Sources: Perform noise spectroscopy to identify the dominant noise
sources. Low-frequency (1/f) noise is a common culprit.[1][4]

o If Charge Noise is Dominant: This originates from defects at the semiconductor/dielectric
interface.[3] Consider operating the device at "sweet spots" where the qubit frequency is
less sensitive to charge fluctuations. Modifying gate voltages can sometimes quiet the
noise environment.[4]

o If Nuclear Spin Noise is a Factor: Even in enriched Si-28, residual 2°Si can be an issue.
[10] Employ dynamical decoupling pulse sequences (e.g., Hahn echo) during gate
operations to refocus spin evolution and mitigate the effects of slowly varying noise.[2][8]
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» Calibrate the Exchange Interaction: The two-qubit gate fidelity is critically dependent on the
precise control of the exchange interaction (J). Inaccuracies in the pulse magnitude or timing
for J can lead to significant errors. Perform a detailed calibration of J as a function of the
relevant gate voltages.

o Optimize Gate Pulse Shaping: Abrupt, rectangular pulses can excite spurious transitions or
be distorted by the control electronics. Use smooth pulse shapes (e.g., Gaussian or DRAG)
to minimize leakage to non-computational states and make the gate more robust to timing
errors.

» Check for Crosstalk: Ensure that control pulses intended for one qubit are not inadvertently
affecting its neighbor. Characterize and compensate for this crosstalk. Spatially correlated
noise can also be detrimental.[7]
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Caption: A troubleshooting workflow for diagnosing low two-qubit gate fidelity.
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Problem: My qubit coherence is poor, with short T2 times.*

Answer: A short free induction decay time (T2*) indicates rapid dephasing due to static or low-
frequency noise.

« ldentify the Source: The primary culprits are typically charge noise and hyperfine interactions
with nuclear spins.[2][10]

» |sotopic Purification: The most effective solution for nuclear spin noise is to use a substrate
with the highest possible enrichment of Si-28.[8][13] Levels of 800 ppm of 2°Si can be
compared against more purified substrates (e.g., 50 ppm) to assess the impact.[10]

o Dynamical Decoupling: Apply pulse sequences like Hahn echo or Carr-Purcell-Meiboom-Gill
(CPMG) to dynamically decouple the qubit from the slow environmental noise. This extends
coherence from T2* to Ta.

o Device Screening: Noise can be electrical in origin and spatially correlated.[5][7] Modifying
the device geometry or improving the screening from metal gates may help reduce the
impact of external electrical noise.[6]

Primary Noise Sources

Charge Noise Hyperfine Interactions Magnetic Field
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Caption: Diagram of primary noise sources affecting a Si-28 two-qubit system.

Experimental Protocols
Protocol: Implementing a Controlled-Phase (CZ) Gate
The CZ gate is a fundamental two-qubit entangling gate. In silicon spin qubits, it is typically

realized by turning on the exchange interaction (J) between two adjacent qubits for a specific
duration.

Objective: To apply a conditional phase of 1t to the |11) state, effectively mapping [11) to -|11)
while leaving other basis states unchanged.

Methodology:

e Initialization: Prepare both qubits (Q1 and Q2) in a desired initial state (e.g., |1 1)) through
spin-selective readout and initialization protocols.

¢ Single-Qubit Rotations (Hadamard): Apply a 11/2 pulse around the y-axis (Y/2 gate) to both
qubits to create a superposition state.

e Exchange Interaction Pulse:

o Rapidly pulse the gate voltage controlling the barrier between the two quantum dots to a
specific value where the exchange interaction J is non-zero.

o The magnitude of J and the duration t of this pulse are critical. The evolution must satisfy [
J(t) dt = 1t (modulo 2m) to achieve the desired conditional phase. In practice, this is a
calibrated voltage pulse for a fixed time T.

¢ Single-Qubit Phase Correction: The exchange pulse also introduces single-qubit phase shifts
(Z rotations). These must be characterized and corrected. This is often done by applying
virtual Z gates, which involve shifting the phase of subsequent single-qubit pulses in
software.

 Verification (Benchmarking):
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o Perform quantum state tomography or, more efficiently, randomized benchmarking (RB) to
determine the fidelity of the gate.

o Clifford-based RB sequences are standard for accurately assessing gate fidelity.[15][17]
This involves applying a sequence of random Clifford gates, followed by an inverse
operation, and measuring the return-to-initial-state probability.

1. Initialize w | 2.Apply Hadamard 3. Pulse Exchange 'J' 4. Apply Single-Qubit 5. Readout Qubit
Qubits to |1 1) "1 (Y/2) to both Qubits for time © Phase Correction (Z-gates) States

Click to download full resolution via product page

Caption: A logical workflow for implementing a CZ gate experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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